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Abstract

Aphidicolin, a tetracyclic diterpenoid antibiotic, has played a pivotal role in our understanding
of eukaryotic DNA replication and cell cycle control. First isolated in 1972, its specific and
reversible inhibition of B-family DNA polymerases, particularly DNA polymerase a, has made it
an invaluable tool in molecular biology and a subject of interest in antiviral and anticancer
research. This technical guide provides an in-depth exploration of the discovery of aphidicolin,
its fungal origins, detailed experimental protocols for its study, and a comprehensive overview
of its mechanism of action.

Discovery and Origin

Aphidicolin was first isolated in 1972 by a team of researchers led by B. Hesp at the Imperial
Chemical Industries in the United Kingdom.[1][2] The discovery was the result of a screening
program for bioactive fungal metabolites. The producing organism was identified as the fungus
Cephalosporium aphidicola.[1][3] The structure of aphidicolin, a novel tetracyclic diterpenoid,
was elucidated and confirmed by X-ray crystallography.[2]

Subsequent research has shown that other fungal species also produce aphidicolin. It has
been isolated from culture filtrates of Nigrospora sphaerica and Nigrospora oryzae. The
biosynthesis of aphidicolin has also been a subject of study, revealing its complex pathway
from a universal diterpene precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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